N-(3-ethoxypropyl)-2-{[(4-methylphenyl)sulfonyl]anilino}acetamide

• Molecular Formula: C20H26N2O4S
• Molecular Weight: 390.5 g/mol
• IUPAC Name: N-(3-ethoxypropyl)-2-(N-(4-methylphenyl)sulfonylanilino)acetamide
• InChI: InChI=1S/C20H26N2O4S/c1-3-26-15-7-14-21-20(23)16-22(18-8-5-4-6-9-18)27(24,25)19-12-10-17(2)11-13-19/h4-6,8-13H,3,7,14-16H2,1-2H3,(H,21,23)
• InChI Key: QURXJQKPHHXGLH-UHFFFAOYSA-N
• SMILES: CCOCCCNC(=O)CN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C

Description

N-(3-ethoxypropyl)-2-{[(4-methylphenyl)sulfonyl]anilino}acetamide, also known as EMA401, is a novel drug compound that has been developed for the treatment of chronic pain.

Mechanism of Action

N-(3-ethoxypropyl)-2-{[(4-methylphenyl)sulfonyl]anilino}acetamide works by blocking the activity of a protein called the angiotensin II type 2 receptor (AT2R). This protein is involved in the regulation of pain signaling in the nervous system. By blocking the activity of the AT2R, N-(3-ethoxypropyl)-2-{[(4-methylphenyl)sulfonyl]anilino}acetamide reduces the transmission of pain signals in the nervous system, thereby reducing the sensation of pain.
Biochemical and Physiological Effects
N-(3-ethoxypropyl)-2-{[(4-methylphenyl)sulfonyl]anilino}acetamide has been shown to have a number of biochemical and physiological effects. Specifically, it has been shown to reduce the expression of inflammatory cytokines and chemokines, which are proteins that are involved in the inflammatory response. It has also been shown to reduce the activation of glial cells, which are cells in the nervous system that are involved in the transmission of pain signals.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-ethoxypropyl)-2-{[(4-methylphenyl)sulfonyl]anilino}acetamide is that it has been shown to be effective in reducing pain in animal models of chronic pain. This makes it a useful tool for studying the mechanisms of chronic pain and for developing new treatments for chronic pain. However, one limitation of N-(3-ethoxypropyl)-2-{[(4-methylphenyl)sulfonyl]anilino}acetamide is that it is not currently approved for use in humans, which limits its potential clinical applications.

Future Directions

There are a number of future directions for research on N-(3-ethoxypropyl)-2-{[(4-methylphenyl)sulfonyl]anilino}acetamide. One direction is to further investigate its mechanism of action and its effects on the nervous system. This could lead to the development of new treatments for chronic pain. Another direction is to investigate the potential use of N-(3-ethoxypropyl)-2-{[(4-methylphenyl)sulfonyl]anilino}acetamide in combination with other drugs for the treatment of chronic pain. Finally, there is a need for further research to determine the safety and efficacy of N-(3-ethoxypropyl)-2-{[(4-methylphenyl)sulfonyl]anilino}acetamide in humans, which could lead to its approval for clinical use.

Synthesis Methods

N-(3-ethoxypropyl)-2-{[(4-methylphenyl)sulfonyl]anilino}acetamide is synthesized using a multi-step process that involves the reaction of aniline with sulfonyl chloride to form the sulfonyl anilino compound. This compound is then reacted with ethyl 3-bromopropionate to form the ethoxypropyl ester. The final step involves the reaction of the ethoxypropyl ester with acetic anhydride to form N-(3-ethoxypropyl)-2-{[(4-methylphenyl)sulfonyl]anilino}acetamide.

Scientific Research Applications

N-(3-ethoxypropyl)-2-{[(4-methylphenyl)sulfonyl]anilino}acetamide has been extensively studied for its potential use in the treatment of chronic pain. Specifically, it has been shown to be effective in the treatment of neuropathic pain, which is a type of chronic pain that is caused by damage or dysfunction of the nervous system. N-(3-ethoxypropyl)-2-{[(4-methylphenyl)sulfonyl]anilino}acetamide has also been studied for its potential use in the treatment of other types of chronic pain, such as osteoarthritis pain and cancer pain.